Cas no 174020-37-2 (1-Pentalenecarbonylchloride, octahydro-)

• Product Name: 1-Pentalenecarbonylchloride, octahydro-
• CAS No: 174020-37-2
• MF: C₉H₁₃ClO
• MW: 172.651921987534
• CID: 111657
• PubChem ID: 12869765
• Update Time: 2025-04-18

1-Pentalenecarbonylchloride, octahydro- Chemical and Physical Properties

Names and Identifiers

• 1-Pentalenecarbonylchloride, octahydro-
• 1,2,3,3a,4,5,6,6a-octahydropentalene-1-carbonyl chloride
• 1-Pentalenecarbonyl chloride, octahydro- (9CI)
• Octahydropentalene-1-carbonyl chloride
• 174020-37-2
• DTXSID10511970
• SCHEMBL9539732

• Inchi： 1S/C9H13ClO/c10-9(11)8-5-4-6-2-1-3-7(6)8/h6-8H,1-5H2
• InChI Key： OQILNGGRRHAVQS-UHFFFAOYSA-N
• SMILES： ClC(C1CCC2CCCC21)=O

Computed Properties

• Exact Mass: 172.06559
• Monoisotopic Mass: 172.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides